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Compound of Interest

Compound Name: 5-Hydroxy-2'-methoxyflavone

Cat. No.: B1634687

Get Quote

Executive Summary
5-Hydroxy-2'-methoxyflavone (CAS: 17346-63-9 or similar isomers) is a flavonoid derivative

commonly used in pharmacological research.[1][2] While not classified as a P-listed acutely

hazardous substance (EPA RCRA), it poses specific disposal challenges due to its physical

properties (fine powder) and common solvation matrices (DMSO, Methanol).[1]

Immediate Action Directive:

Primary Hazard: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335).[1][3]

Disposal Class: Non-Halogenated Organic Waste (unless dissolved in halogenated

solvents).[1][4]

Prohibited: Do NOT flush down sink drains.[2] Do NOT dispose of in regular trash.

Phase 1: Hazard & Property Assessment
Before initiating disposal, you must characterize the waste state.[5] In a research setting, this

compound is rarely disposed of as a pure bulk solid; it is most often found in solution or as
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residual trace powder.

Physicochemical Properties Relevant to Disposal
Property Value / Characteristic Operational Implication

Physical State Yellow crystalline powder
High risk of aerosolization

during transfer.[1][2]

Solubility (Water) Very Low (< 1 mg/mL)
Do not flush. Will precipitate

and clog plumbing traps.[1]

Solubility (Organic)
Soluble in DMSO, Ethanol,

Methanol

Dictates the liquid waste

stream (Ignitable vs. Toxic).[1]

Flash Point > 100°C (Solid)
Combustible solid; requires

incineration.[1][2]

GHS Classification Warning (Irritant)
Standard PPE (Nitrile gloves,

safety glasses) is sufficient.[1]

Scientist's Insight: The disposal method is almost always dictated by the solvent, not the solute.

5-Hydroxy-2'-methoxyflavone itself is relatively stable, but if you have dissolved it in Dimethyl

Sulfoxide (DMSO), the skin permeability of the mixture increases significantly, requiring stricter

handling than the pure powder.[1]

Phase 2: Waste Stream Segregation Logic
Proper segregation prevents cross-contamination and reduces disposal costs.[2] Use the

following logic flow to determine the correct containerization.
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Waste State Identification

Is it a Solid (Powder/Crystals)? Is it in Solution?

Solid Chemical Waste
(Combustible)

Yes

Check Solvent Type

Contains Halogens?
(DCM, Chloroform)

Halogenated Liquid Waste
(Red Can/Tag)

Yes (e.g., DCM)

Non-Halogenated Liquid Waste
(Clear/Blue Can)

No (e.g., DMSO, MeOH)

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree.[1][2] Note that the solvent matrix is the primary driver for

liquid waste classification.

Phase 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Powder)
Applicable for: Expired shelf stocks, spilled powder, or contaminated weighing boats.

PPE Verification: Don nitrile gloves, lab coat, and safety goggles. If handling >10g of fine

powder, use a particulate respirator (N95) or work inside a fume hood to prevent inhalation.

Containerization:

Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth plastic jar.[1][2]
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Crucial: Do not place loose powder directly into the large 55-gallon waste drum. Double-

bagging prevents puff-back when the drum is eventually opened.[1][2]

Labeling:

Affix a hazardous waste tag.[2]

Chemical Name: "5-Hydroxy-2'-methoxyflavone."[1][2]

Hazard Checkbox: "Toxic" and "Irritant."[2]

Consolidation: Place the sealed container into the lab's Solid Hazardous Waste drum.

Scenario B: Disposal of Liquid Solutions
Applicable for: Reaction mixtures, HPLC waste, or stock solutions.

Solvent Identification: Check the MSDS of the solvent used.[2]

If DMSO, Methanol, Ethanol, Acetone:Non-Halogenated Stream.[6][7]

If Dichloromethane (DCM), Chloroform:Halogenated Stream.

Pre-Pour Check: Ensure the waste container is not full (>90%) and that the funnel has a lid.

Transfer:

Pour slowly to avoid splashing.[2]

Self-Validating Step: Rinse the empty original vessel with a small amount of the same

solvent and add this rinse to the waste container. This ensures the original vessel is

"RCRA Empty" (triple-rinsed) and can be discarded in glass trash (if defaced).[1][2]

Logging: Record the volume and constituent (e.g., "500mL Methanol + Trace Flavonoids") on

the waste log sheet attached to the carboy.

Phase 4: Regulatory Compliance & Documentation
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In the United States, laboratory waste is regulated under the Resource Conservation and

Recovery Act (RCRA). While 5-Hydroxy-2'-methoxyflavone is not specifically listed, the

mixture likely falls under characteristic waste codes.[1][2]

Common Waste Codes (US EPA)
Waste Composition RCRA Code Description

Pure Solid Not Listed
Treat as general hazardous

chemical waste.[1][2]

In Methanol/Ethanol D001
Ignitable Characteristic (Flash

point < 60°C).[1][2]

In DMSO Not Listed

DMSO is combustible but not

D001.[1][2] Treat as Organic

Solvent Waste.[2][4]

In Chloroform D022
Toxicity Characteristic

(Chloroform).[1][2]

The "Cradle-to-Grave" Workflow
To ensure full compliance, follow this lifecycle for the compound's disposal.

Generator (Lab)
Identify & Tag

Satellite Accumulation Area
(Max 55 gal)

Daily Central Waste Storage
(90/180 Day Limit)

When Full Licensed Transporter
(Manifest Signing)

Scheduled Pickup Incineration Facility
(Final Disposal)

Destruction

Click to download full resolution via product page

Figure 2:RCRA Compliance Workflow. The laboratory is responsible for the "Generator" and

"Satellite Accumulation" phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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